2-(5-Methylmorpholin-3-YL)-1-(thiophen-2-YL)ethan-1-one
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Description
2-(5-Methylmorpholin-3-yl)-1-(thiophen-2-yl)ethan-1-one is a heterocyclic compound featuring a morpholine ring substituted with a methyl group at the 5-position and a thiophen-2-yl ketone moiety. Its molecular formula is C₁₁H₁₅NO₂S, with a molecular weight of 225.31 g/mol (CAS No. 1598759-55-7) . Limited physicochemical data (e.g., melting point, solubility) are available in the provided evidence, necessitating comparisons with structurally related compounds.
Properties
Molecular Formula |
C11H15NO2S |
|---|---|
Molecular Weight |
225.31 g/mol |
IUPAC Name |
2-(5-methylmorpholin-3-yl)-1-thiophen-2-ylethanone |
InChI |
InChI=1S/C11H15NO2S/c1-8-6-14-7-9(12-8)5-10(13)11-3-2-4-15-11/h2-4,8-9,12H,5-7H2,1H3 |
InChI Key |
XFRJISYEOQMSJN-UHFFFAOYSA-N |
Canonical SMILES |
CC1COCC(N1)CC(=O)C2=CC=CS2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Variations
The compound belongs to a broader class of 1-(thiophen-2-yl)ethan-1-one derivatives, where substituents on the ethanone backbone modulate properties. Key analogs and their distinguishing features include:
Heterocyclic Substituents
- The hydrochloride salt likely improves aqueous solubility compared to the free base .
- 1-(Piperazin-1-yl)-2-(thiophen-2-yl)ethan-1-one (CAS No. 736889-93-3): Substitutes morpholine with a piperazine ring, introducing two nitrogen atoms. Increased basicity may enhance interactions with acidic biological targets .
Electron-Withdrawing Substituents
- Synthesized in 90% yield via sodium benzenesulfonate reactions .
Complex Heterocyclic Systems
Table 1: Key Properties of 2-(5-Methylmorpholin-3-yl)-1-(thiophen-2-yl)ethan-1-one and Analogs
*Calculated based on molecular formula.
Computational and Analytical Studies
- DFT Analysis : utilized density functional theory (DFT) to propose catalytic cycles for sulfonyl-containing analogs, suggesting that electron-withdrawing groups (e.g., sulfonyl, phosphoryl) stabilize transition states .
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